Cas no 1807026-02-3 (3-Bromo-2,5-difluorobenzodifluoride)

• Product Name: 3-Bromo-2,5-difluorobenzodifluoride
• CAS No: 1807026-02-3
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• CID: 4707812
• Update Time: 2025-06-09

3-Bromo-2,5-difluorobenzodifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-difluorobenzodifluoride

• Inchi： 1S/C7H3BrF4/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2,7H
• InChI Key： WQGPYOAMQQQFQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)F)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-2,5-difluorobenzodifluoride

Recent Advances in the Application of 3-Bromo-2,5-difluorobenzodifluoride (CAS: 1807026-02-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2,5-difluorobenzodifluoride (CAS: 1807026-02-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated aromatic compound, characterized by its bromine and fluorine substituents, serves as a critical intermediate in the synthesis of bioactive molecules and functional materials. Recent studies have explored its utility in drug discovery, agrochemical development, and materials science, highlighting its potential as a building block for novel therapeutics and advanced materials.

One of the most notable applications of 3-Bromo-2,5-difluorobenzodifluoride is its role in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have leveraged the reactivity of the bromine and fluorine substituents in this compound to develop selective inhibitors for enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a potent kinase inhibitor with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, 3-Bromo-2,5-difluorobenzodifluoride has been employed in the development of agrochemicals. Its structural features enable the introduction of fluorine atoms into pesticide molecules, which can enhance their efficacy and environmental stability. Recent research has shown that derivatives of this compound exhibit promising herbicidal and fungicidal activities, making them valuable candidates for crop protection. A 2022 study in Pest Management Science reported the synthesis of a series of fluorinated herbicides using this compound as a key intermediate, with several derivatives showing superior performance in field trials.

Beyond its applications in life sciences, 3-Bromo-2,5-difluorobenzodifluoride has also found use in materials science. Its ability to participate in cross-coupling reactions and other transformations makes it a valuable precursor for the synthesis of fluorinated polymers and liquid crystals. These materials exhibit unique properties such as high thermal stability, chemical resistance, and optical clarity, which are desirable for applications in electronics and coatings. A recent study in Advanced Materials highlighted the use of this compound in the preparation of a new class of fluorinated liquid crystals with potential applications in display technologies.

Despite its promising applications, the synthesis and handling of 3-Bromo-2,5-difluorobenzodifluoride present certain challenges. The reactivity of its halogen substituents requires careful control of reaction conditions to avoid undesired side reactions. Moreover, the environmental impact of fluorinated compounds necessitates the development of sustainable synthetic routes. Recent advancements in green chemistry have addressed some of these challenges, with researchers exploring catalytic methods and solvent-free reactions to improve the efficiency and sustainability of its production.

In conclusion, 3-Bromo-2,5-difluorobenzodifluoride (CAS: 1807026-02-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and materials science, underscoring its importance as a building block for innovative solutions. Future research is expected to further explore its potential, particularly in the context of sustainable chemistry and targeted therapeutics. As the field continues to evolve, this compound is likely to remain a focal point of interdisciplinary research efforts.